N'-[4-(allyloxy)-3-methoxybenzylidene]-2-[(3-bromobenzyl)thio]acetohydrazide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-[(E)-(3-methoxy-4-prop-2-enoxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C20H21BrN2O3S/c1-3-9-26-18-8-7-15(11-19(18)25-2)12-22-23-20(24)14-27-13-16-5-4-6-17(21)10-16/h3-8,10-12H,1,9,13-14H2,2H3,(H,23,24)/b22-12+
• InChI Key: XRHRFILKIOEOOC-WSDLNYQXSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=NNC(=O)CSCC2=CC(=CC=C2)Br)OCC=C
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=N/NC(=O)CSCC2=CC(=CC=C2)Br)OCC=C
• Molecular Formula: C20H21BrN2O3S
• Molecular Weight: 449.4 g/mol

Description

“N’-[4-(allyloxy)-3-methoxybenzylidene]-2-[(3-bromobenzyl)thio]acetohydrazide” is a chemical compound. Based on its name, it contains an allyloxy group, a methoxy group, a benzylidene group, a bromobenzyl group, and an acetohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of several functional groups. The allyloxy and methoxy groups would likely be attached to the benzene ring of the benzylidene group, and the bromobenzyl and acetohydrazide groups would be attached elsewhere in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the allyloxy and methoxy groups could make it more polar and potentially increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. If it has interesting biological activity, for example, it could be studied further as a potential drug.